Cas no 1804721-59-2 (Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804721-59-2
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4832511
• Update Time: 2025-10-28

Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-8(17)3-7-9(18)10(20-11(13,14)15)6(4-12)5-16-7/h5,18H,2-4H2,1H3
• InChI Key： XXHAMBZDWCAZSO-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=C1OC(F)(F)F)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate, identified by the CAS number 1804721-59-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is notable for its complex structure, which includes a pyridine ring substituted with a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an ethyl acetate moiety. The combination of these functional groups imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the coupling reactions that form the bromomethyl group.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The hydroxyl and trifluoromethoxy groups are known to enhance the pharmacokinetic properties of drugs, including solubility and bioavailability. Recent studies have demonstrated its utility in the development of novel antibiotics and antiviral agents. For example, a research team at the University of California has reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains.

In addition to its role in drug discovery, Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate has found applications in agrochemicals. Its ability to modulate plant growth hormones makes it a candidate for developing eco-friendly pesticides and herbicides. A study published in the Journal of Agricultural Chemistry highlighted its potential as a growth regulator for crops, enhancing yield without adverse environmental impacts.

The structural versatility of this compound also extends to materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and flexible displays. Researchers at Stanford University have investigated its application as a hole transport material in perovskite solar cells, where it demonstrated improved charge mobility and device stability.

From an environmental standpoint, understanding the degradation pathways of Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate is crucial for assessing its ecological impact. Recent environmental studies have focused on its biodegradation under aerobic and anaerobic conditions. Findings suggest that while it is persistent under certain conditions, microbial communities can metabolize it under specific environmental stresses.

In conclusion, Ethyl 5-(bromomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804721-59-2) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a versatile building block for innovative compounds. As research continues to uncover new synthetic methods and applications, this compound will likely play an even greater role in advancing technology and improving quality of life.